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Compound of Interest

3"-Azetidinomethyl-2,6-
Compound Name:

dimethylbenzophenone
CAS No.: 898771-75-0
Cat. No.: B1293321

Get Quote

Compound Architecture & Significance

3'-Azetidinomethyl-2,6-dimethylbenzophenone (C190H2:NO, MW: 279.38 g/mol ) represents
a "Type II" photoinitiator architecture designed for reduced migration and enhanced solubility.

e Chromophore: The 2,6-dimethylbenzophenone core. The ortho-methyl groups induce
significant steric torsion, decoupling the phenyl ring from the carbonyl plane. This alters the
photophysics compared to unsubstituted benzophenone.

o Auxochrome/Functionality: The 3'-azetidinomethyl group acts as a tertiary amine synergist
(hydrogen donor) or a solubility handle. The azetidine ring is a strained, four-membered
heterocycle, possessing unique NMR signatures and basicity profiles distinct from
diethylamine analogs.

UV-Vis Spectroscopy: Electronic Transitions
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The UV-Vis spectrum of this molecule is governed by the "Steric Inhibition of Resonance"
effect. Unlike planar benzophenones, the 2,6-dimethyl substitution forces the carbonyl group to
rotate out of the plane of the dimethyl-substituted ring.

Predi | S | file ( itril °C)

Transition Type

(nm) (M—cm~) Structural Origin

Aromatic ring
transitions.
Hypsochromic shift
(K-band) 240 — 248 nm ~8,000 — 12,000 (Blue shift) vs.
Benzophenone (252
nm) due to loss of

planarity/conjugation.

Carbonyl forbidden

transition. Remains

visible; often resolves
(R-band) 285 - 305 nm ~150 — 300 more clearly because

the intense

tail is suppressed.

The amine is benzylic
(separated by a
methylene group),
preventing direct

CT (Charge Transfer) Negligible N/A conjugation with the
chromophore. No
strong visible
absorption

(colorless/pale oil).

Solvatochromic Behavior

» Polar Protic Solvents (Methanol/Water): The
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band will blue-shift (hypsochromic) by 5-10 nm due to hydrogen bonding stabilizing the
ground state non-bonding electrons on the carbonyl oxygen.

» Acidic Media: Protonation of the azetidine nitrogen does not significantly alter the UV
because the nitrogen lone pair is not conjugated to the chromophore.

NMR Spectroscopy: Structural Elucidation

The NMR signature is defined by the symmetry of the 2,6-dimethyl ring, the meta-substitution
pattern of the second ring, and the characteristic puckering dynamics of the azetidine ring.

'H NMR Assignment (400 MHz, CDCI3)

Chemical shifts (

) are referenced to TMS (0.00 ppm).
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Position

(ppm)

Multiplicity

Integration

Assignment
Logic

Ar-CHs

2.10-2.25

Singlet (s)

6H

2,6-Dimethyl
groups. Appears
as a sharp
singlet due to
rapid rotation or
magnetic

equivalence.

Azetidine-

2.05-2.15

Quintet (quin)

2H

C3-H of
Azetidine.
Characteristic
high-field
multiplet for the
central
methylene of the
4-membered

ring.

Azetidine-

3.15-3.30

Triplet (t)

4H

C2/C4-H of
Azetidine.
Deshielded by
adjacent

Nitrogen.

Benzylic CH2

3.55-3.65

Singlet (s)

2H

Ar-CHz-N.
Connects the
azetidine to the

phenyl ring.

Ar-H (Ring A)

7.00-7.15

Multiplet (m)

3H

H3, H4, H5 of the
2,6-dimethyl ring.

Ar-H (Ring B)

7.35-7.70

Multiplet (m)

4H

H2', H4', H5',
H6'. H2' is often
a singlet-like
peak deshielded
by the carbonyl
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and inductive
effect of the

CH:zN group.

3C NMR Key Resonances (100 MHz, CDCI:s)
Carbonyl (C=0): ~198-200 ppm. (Shifted upfield relative to planar benzophenones (~196

ppm) due to steric twist reducing conjugation).
o Azetidine:

-Carbon (=55 ppm),
-Carbon (=17 ppm).

e Benzylic Carbon: ~63 ppm.

Ar-CHs: ~19-20 ppm.

Experimental Protocols
Protocol A: Quantitative UV-Vis Analysis

Objective: Determine Molar Extinction Coefficient (

e Stock Solution: Dissolve 10.0 mg of compound in 100 mL HPLC-grade Acetonitrile
(Concentration

M).
« Dilution Series: Prepare dilutions of 10%, 20%, 40%, and 80% of stock.
e Measurement: Scan from 190 nm to 400 nm using a quartz cuvette (1 cm path length).
o Calculation: Plot Absorbance (

) vs. Concentration (
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) at

(approx 245 nm). The slope is

o Quality Control: Linearity (

) must be > 0.999.

Protocol B: NMR Sample Preparation

Objective: High-resolution structural confirmation.

e Solvent Choice: Use CDCIs (Chloroform-d) for routine analysis. Use Benzene-ds if aromatic
peaks overlap, as the magnetic anisotropy of benzene often resolves accidental equivalence

in benzophenones.
e Concentration: 10—-15 mg in 0.6 mL solvent.
e Acquisition:
o Pulse delay (
):
seconds (essential for accurate integration of the sterically hindered methyls).

o Scans: 16 (*H), 512+ (13C).

Structural & Photophysical Logic Maps
Diagram 1: Structural Connectivity & NMR Correlations

This diagram illustrates the logical flow of assigning NMR signals based on the molecular

fragments.
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Singlet ~2.2 ppm

Aliphatic (6H, Steric Methyls)

Fragment A: .
2,6-Dimethylphenyl Steric Effect

C=0 Shift ~198 ppm
(Twisted Carbonyl)

Fragment B:

3'-Azetidinomethyl-2,6-dimethylbenzophenone 3-Substituted Phenyl

Triplet ~3.2 ppm (alpha)

Ring Strain | o) finget ~2.1 ppm (beta)

Fragment C:
Azetidinyl Methyl Linker

Singlet ~3.6 ppm
(Benzylic CH2)

Click to download full resolution via product page

Caption: Logical decomposition of the molecule into spectroscopic fragments for NMR
assignment.

Diagram 2: Photophysical Workflow (Type Il Initiation)

This diagram details the mechanism of action relevant to this molecule's spectroscopic features
(n-pi* excitation).

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1293321/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-characterization-of-3-azetidinomethyl-2-6-dimethylbenzophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Ground State (S0)
Twisted Geometry

Singlet Excited State (S1)

Intersystem Crossing (ISC)
Fast (~10711 s”-1)
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Caption: Photophysical pathway from ground state absorption to radical generation.
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o Rekker, R. F.,, & Nauta, W. T. (1954).[1][2] "Steric effects in the electronic spectra of
substituted benzophenones I: Symmetrically substituted methyl-benzophenones.” Recuell
des Travaux Chimiques des Pays-Bas. Link

o Core Reference: Establishes the hypsochromic shift and intensity reduction in 2,6-
dimethylbenzophenone deriv

e BenchChem Technical Support. (2025). "Interpreting Complex NMR Spectra of Azetidin-2-
one Derivatives." BenchChem Knowledge Base. Link

o Core Reference: Provides standard chemical shift ranges for azetidine ring protons (vs ).

e Allen, N. S. (1996). "Photoinitiators for UV and visible curing of coatings: Mechanisms and
properties.” Journal of Photochemistry and Photobiology A: Chemistry.

o ChemicalBook. (2025). "Azetidine (503-29-7) 1H NMR Spectrum.” ChemicalBook Database.
Link

o Verification: Confirms the multiplet patterns for the unsubstituted azetidine ring used in
fragment assignment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1293321/docs#technical-guide-spectroscopic-
characterization-of-3-azetidinomethyl-2-6-dimethylbenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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